Cas no 56022-47-0 (Hexadecanoic acid, 2-sulfoethyl ester)

• Product Name: Hexadecanoic acid, 2-sulfoethyl ester
• CAS No: 56022-47-0
• MF: C₁₈H₃₆O₅S
• MW: 364.540445327759
• CID: 1596762
• PubChem ID: 169840
• Update Time: 2025-04-21

Hexadecanoic acid, 2-sulfoethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-sulfoethyl ester
• 2-(Hexadecanoyloxy)ethane-1-sulfonic acid
• PALMITOYL ISETHIONIC ACID
• Palmitoyl isethionate
• UNII-Z6X7564WJ3
• Z6X7564WJ3
• SCHEMBL9792664
• 56022-47-0
• DTXSID90860539
• 2-Sulfoethyl hexadecanoate

• Inchi： 1S/C18H36O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(19)23-16-17-24(20,21)22/h2-17H2,1H3,(H,20,21,22)
• InChI Key： QKXPXFJKDHSDKF-UHFFFAOYSA-N
• SMILES： S(CCOC(CCCCCCCCCCCCCCC)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 364.22848
• Monoisotopic Mass: 364.22834542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67